3-(1-bromoethyl)benzene-1-sulfonyl fluoride
Description
“3-(1-bromoethyl)benzene-1-sulfonyl fluoride” is a new fluorosulfonylation reagent . This unique reagent possesses three addressable handles (vinyl, bromide, and sulfonyl fluoride) and has great potential to function as a tris-electrophile and as a sulfur (VI) fluoride exchange (SuFEx) clickable material .
Synthesis Analysis
The synthesis of “this compound” involves the use of 1,2-dibromoethane-1-sulfonyl fluoride (DESF) as a bench-stable and readily accessible precursor . The in situ generation of BESF from DESF opens up several new reaction profiles .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by three addressable handles: vinyl, bromide, and sulfonyl fluoride . These functional groups contribute to its unique reactivity and potential applications.Chemical Reactions Analysis
The application of this reagent for regioselective synthesis of 5-sulfonylfluoro isoxazoles has been realized through a [3+2] cycloaddition with N-hydroxybenzimidoyl chlorides . This practical protocol provides a general and direct route to functionalized isoxazoles possessing sulfonyl fluoride moieties .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-bromoethyl)benzene-1-sulfonyl fluoride involves the reaction of 3-bromotoluene with sulfonyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "3-bromotoluene", "sulfonyl chloride", "hydrogen fluoride" ], "Reaction": [ "Step 1: 3-bromotoluene is reacted with sulfonyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to form 3-(toluene-3-sulfonyl) bromide.", "Step 2: The resulting product is then treated with hydrogen fluoride to replace the tosyl group with a fluorosulfonyl group, resulting in the formation of 3-(1-bromoethyl)benzene-1-sulfonyl fluoride." ] } | |
CAS No. |
2751621-16-4 |
Molecular Formula |
C8H8BrFO2S |
Molecular Weight |
267.1 |
Purity |
95 |
Origin of Product |
United States |
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